Cas no 1803612-08-9 (2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate)

• Product Name: 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate
• CAS No: 1803612-08-9
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• MDL: MFCD28505705
• CID: 5053376
• PubChem ID: 119030960
• Update Time: 2025-10-30

2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[4-(methoxymethoxy)phenyl]carbamate
• 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate

• MDL： MFCD28505705
• Inchi： 1S/C11H12F3NO4/c1-17-7-19-9-4-2-8(3-5-9)15-10(16)18-6-11(12,13)14/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： FQXZVRKBQBLFLB-UHFFFAOYSA-N
• SMILES： FC(COC(NC1C=CC(=CC=1)OCOC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.5
• Topological Polar Surface Area: 56.8

Additional information on 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate

Research Brief on 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate (CAS: 1803612-08-9)

In recent years, the compound 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate (CAS: 1803612-08-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroethyl and methoxymethoxy functional groups, has shown promising potential in various therapeutic applications. The unique chemical properties of this compound, including its stability and reactivity, make it a valuable candidate for further investigation in drug development and biochemical studies.

Recent studies have focused on the synthesis and optimization of 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate, aiming to enhance its bioavailability and therapeutic efficacy. Advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, have been employed to achieve high yields and purity. Researchers have also explored the compound's mechanism of action, particularly its interaction with biological targets, which could pave the way for novel treatments in areas such as oncology and neurology.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways. For instance, studies have demonstrated its inhibitory effects on certain kinases, which are critical in signal transduction and cellular proliferation. This property positions 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate as a potential lead compound for developing kinase inhibitors, a class of drugs with broad applications in cancer therapy.

In addition to its therapeutic potential, the compound has also been investigated for its pharmacokinetic properties. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its suitability for further clinical development. These studies have highlighted the compound's favorable metabolic stability and low toxicity, which are essential characteristics for any drug candidate.

Looking ahead, ongoing research aims to explore the broader applications of 2,2,2-Trifluoroethyl N-4-(methoxymethoxy)phenylcarbamate, including its potential use in combination therapies and targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice. As the body of evidence grows, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.